Cas no 2344679-88-3 (Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride)

• Product Name: Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride
• CAS No: 2344679-88-3
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 5329872
• Update Time: 2025-05-20

Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3710474522
• Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride
• ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate hydrochloride

• Inchi： 1S/C8H13N3O2.ClH/c1-2-13-8(12)7-3-5-11(10-7)6-4-9;/h3,5H,2,4,6,9H2,1H3;1H
• InChI Key： MPLVPIQDXNTHKB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CN(CCN)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 70.1

Additional information on Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride

Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride (CAS No: 2344679-88-3) - A Comprehensive Overview

Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride, identified by the CAS number 2344679-88-3, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of both an aminoethyl group and a carboxylate moiety in its structure endows it with unique chemical properties that make it a valuable candidate for further investigation.

The< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride molecule exhibits a complex structural framework that includes a pyrazole core, an ethylene diamine side chain, and a hydrochloride salt form. This structural configuration suggests multiple potential interactions with biological targets, making it a promising scaffold for drug discovery. The pyrazole ring is known for its stability and ability to engage in hydrogen bonding, while the aminoethyl group provides a site for further functionalization. The carboxylate group, on the other hand, can participate in ionic interactions, enhancing the compound's solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral applications. The< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride compound has shown promise in preliminary studies, particularly in its ability to modulate certain biological pathways. For instance, research indicates that this compound may interact with enzymes and receptors involved in inflammation and cell proliferation, suggesting its potential as an anti-inflammatory agent.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility and stability. This is particularly important for drug formulations where bioavailability and shelf life are critical factors. The hydrochloride form also facilitates easier handling and dosing in experimental settings. Current research is focused on optimizing synthetic routes to produce< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride with higher yields and purity, ensuring that subsequent pharmacological evaluations are conducted with high-quality material.

One of the most exciting aspects of< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride is its potential as a lead compound for the development of novel therapeutics. By leveraging structure-activity relationship (SAR) studies, researchers can modify various functional groups within the molecule to enhance its biological activity or reduce toxicity. For example, substituting different alkyl or aryl groups at the carboxylate position could alter the compound's binding affinity to target proteins. Similarly, modifications to the aminoethyl side chain could influence its metabolic stability and pharmacokinetic profile.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride. Molecular docking simulations and virtual screening have enabled researchers to predict how this compound might interact with biological targets at an atomic level. These computational approaches complement experimental data by providing insights into binding modes and potential side effects before costly synthesis and testing are undertaken. Such advancements have made it possible to identify lead compounds more efficiently than ever before.

In addition to its pharmaceutical applications, there is growing interest in exploring< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride as a chemical probe for basic research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and protein interactions. By using this compound as an inhibitor or modulator, researchers can gain deeper insights into cellular processes relevant to human health and disease. This kind of fundamental research not only advances our understanding of biology but also lays the groundwork for future therapeutic interventions.

The synthesis of< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions between pyrazole derivatives and aminoethanol precursors followed by carboxylation to introduce the carboxylate group. The final step involves converting the free base into its hydrochloride salt form through treatment with hydrochloric acid or another appropriate acid source. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact while improving scalability.

As research continues to uncover new applications for< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical reality. Such partnerships can leverage expertise from different disciplines to accelerate drug development pipelines effectively. With ongoing studies exploring its potential in treating various diseases,< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride holds promise as a versatile tool with broad therapeutic implications.

In conclusion,< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride (CAS No: 2344679-88-3) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it a compelling candidate for further investigation across multiple therapeutic areas. As scientific understanding evolves along with technological advancements,< strong>Ethyl 1-(2-aminoethyl)pyrazole-3-carboxylate;hydrochloride is poised to play an important role in shaping future treatments aimed at improving human health.